Cas no 2034579-08-1 (N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide
• CAS No: 2034579-08-1
• MF: C₁₈H₁₃Cl₂N₃O
• MW: 358.221321821213
• CID: 6560019
• PubChem ID: 121018123
• Update Time: 2025-08-04

N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide
• N-({[2,4'-bipyridine]-4-yl}methyl)-3,4-dichlorobenzamide
• N-([2,4'-bipyridin]-4-ylmethyl)-3,4-dichlorobenzamide
• F6482-6006
• 3,4-dichloro-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]benzamide
• AKOS026691396
• 2034579-08-1

• Inchi： 1S/C18H13Cl2N3O/c19-15-2-1-14(10-16(15)20)18(24)23-11-12-3-8-22-17(9-12)13-4-6-21-7-5-13/h1-10H,11H2,(H,23,24)
• InChI Key： GIOAAVGMEOBUJL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O)Cl

Computed Properties

• Exact Mass: 357.0435674g/mol
• Monoisotopic Mass: 357.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.9Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide

Introduction to N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide (CAS No. 2034579-08-1)

N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide (CAS No. 2034579-08-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the design of novel therapeutic agents. The unique structural features of this compound make it a promising candidate for further exploration in various biological and chemical contexts.

The molecular structure of N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide incorporates a bipyridine moiety, which is well-known for its ability to form stable complexes with metal ions. This property has been extensively utilized in the development of coordination polymers and metal-organic frameworks (MOFs), which have applications ranging from gas storage to catalysis. Additionally, the presence of chlorine atoms in the benzamide backbone enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing bipyridine and benzamide moieties. These structural elements have been shown to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The compound N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide is no exception and has been the subject of several studies aimed at uncovering its therapeutic benefits.

One of the most notable studies on N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide focused on its interaction with biological targets. Researchers have demonstrated that this compound can bind to specific proteins involved in cellular signaling pathways, thereby modulating various physiological processes. These findings suggest that the compound may have potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. The ability of the bipyridine moiety to interact with metal ions also opens up possibilities for developing metallodrugs, which are increasingly recognized for their efficacy in targeting diseases at a molecular level.

The synthesis of N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the bipyridine core. Additionally, the use of protective group strategies has allowed chemists to manipulate the reactive sites of the molecule without compromising its integrity.

The pharmacokinetic properties of N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide are also an area of active research. Studies have shown that this compound exhibits good oral bioavailability and can reach target tissues efficiently after administration. Furthermore, its stability under various physiological conditions makes it a suitable candidate for formulation into different drug delivery systems. This includes oral tablets, injectable solutions, and even nanocarriers designed for targeted drug delivery.

The potential applications of N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, the compound's ability to form coordination complexes with metal ions has been exploited in developing novel catalysts for organic synthesis. These catalysts could potentially replace traditional methods that require harsh conditions and generate significant waste.

In conclusion, N-({2,4'-bipyridine-4-yl}methyl)-3,4-dichlorobenzamide (CAS No. 2034579-08-1) is a multifaceted compound with significant potential in various fields of science and technology. Its structural features and biological activities make it a valuable asset in pharmaceutical research, while its chemical properties open up possibilities for innovative applications in agrochemicals and material science. As further studies continue to uncover the therapeutic benefits and synthetic utility of this compound, it is likely to play an increasingly important role in addressing global challenges across multiple disciplines.